molecular formula C11H10ClN3O B8477575 1H-1,2,4-Triazole, 1-acetyl-3-(p-chlorophenyl)-5-methyl- CAS No. 66492-64-6

1H-1,2,4-Triazole, 1-acetyl-3-(p-chlorophenyl)-5-methyl-

Cat. No.: B8477575
CAS No.: 66492-64-6
M. Wt: 235.67 g/mol
InChI Key: PJZJQGCCUDQKRG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-1,2,4-Triazole, 1-acetyl-3-(p-chlorophenyl)-5-methyl- is a useful research compound. Its molecular formula is C11H10ClN3O and its molecular weight is 235.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-1,2,4-Triazole, 1-acetyl-3-(p-chlorophenyl)-5-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-1,2,4-Triazole, 1-acetyl-3-(p-chlorophenyl)-5-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

66492-64-6

Molecular Formula

C11H10ClN3O

Molecular Weight

235.67 g/mol

IUPAC Name

1-[3-(4-chlorophenyl)-5-methyl-1,2,4-triazol-1-yl]ethanone

InChI

InChI=1S/C11H10ClN3O/c1-7-13-11(14-15(7)8(2)16)9-3-5-10(12)6-4-9/h3-6H,1-2H3

InChI Key

PJZJQGCCUDQKRG-UHFFFAOYSA-N

Canonical SMILES

CC1=NC(=NN1C(=O)C)C2=CC=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

63.6 g (254.0 mM) 4-Chloro-N-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)benzenecarboximidamide prepared in part B and 67 ml of acetic anhydride in a 300 ml round bottom flask equipped with a distillation head are heated to 170° in an oil bath. A solution forms from which acetic acid distills off in the first few minutes. The mixture is refluxed for 2.5 hours and the excess acetic anhydride is evaporated to dryness under vacuum to produce a residue comprising a mixture of the title compound and its 1-acetyl-5-(4-chlorophenyl)-3-methyl isomer. The residue is triturated with 120 ml of water at room temperature and filtered. The filter cake is dissolved in 1 liter of hot ethanol, filtered hot, and the product precipitated from the hot alcohol by adding 3 liters of cold water. The product is filtered off, wshed with water, and dried at 80° under vacuum to yield 37.6 g of the 1-acetyl-3-(4-chlorophenyl)-5-methyl-1H-1,2,4-triazole as a crystalline material (99% pure), m.p. 132°-133°.
Name
4-Chloro-N-(3,5-dimethyl-4H-1,2,4-triazol-4-yl)benzenecarboximidamide
Quantity
63.6 g
Type
reactant
Reaction Step One
Quantity
67 mL
Type
reactant
Reaction Step One

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